2-chloro-5-[(diethylamino)sulfonyl]-N-(4-isopropoxybenzyl)benzamide

• IUPAC Name: N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C26H23FN2O4/c1-4-33-25-15-23(16-5-7-17(27)8-6-16)29-22-12-9-18(13-21(22)25)28-26(30)20-11-10-19(31-2)14-24(20)32-3/h5-15H,4H2,1-3H3,(H,28,30)
• InChI Key: MGZLCXIYLPRCNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC)C4=CC=C(C=C4)F
• Molecular Formula: C26H23FN2O4
• Molecular Weight: 446.5 g/mol
• CAS No.: 1359501-26-0

Description

2-chloro-5-[(diethylamino)sulfonyl]-N-(4-isopropoxybenzyl)benzamide is a useful research compound. Its molecular formula is C26H23FN2O4 and its molecular weight is 446.478. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry

The compound has been explored for its role in inhibiting certain enzymes, particularly carbonic anhydrases (CAs), which are pivotal in various physiological processes including respiration, acid-base balance, and CO2 transport. Studies highlight its potential in designing inhibitors for different CA isozymes, which could have implications in treating conditions like glaucoma, edema, and certain cancers:

• Carbonic Anhydrase Inhibition : Aromatic sulfonamides, similar in structure to the specified compound, have been studied for their inhibition of carbonic anhydrase isoenzymes, showing nanomolar inhibitory concentrations across different isozymes (Supuran, Maresca, Gregáň, & Remko, 2013) $source$source.
• Anticancer Applications : Derivatives of sulfonamide-based compounds have been synthesized and evaluated for their proapoptotic activities on cancer cell lines, indicating their potential as anticancer agents. For instance, certain benzamide derivatives demonstrated significant activity against melanoma cells (Yılmaz et al., 2015) sourcesourcesource.

Pharmacokinetics and Metabolic Studies

The pharmacokinetics and transformation of structurally similar compounds have been investigated to understand their behavior in biological systems. These studies are crucial for developing drugs with optimized absorption, distribution, metabolism, and excretion (ADME) profiles:

• Metabolic Transformation : Research on the metabolic transformation of related compounds in rabbits revealed the identification of transformation products and provided insights into the compound's metabolism and excretion pathways, aiding in the development of more effective and safer drugs (Arita et al., 1970) $source$source.

Synthesis and Chemical Properties

The synthesis of novel compounds and their unique chemical properties have been a subject of interest, contributing to advancements in chemical synthesis techniques and the development of new materials with potential applications in various domains:

• Novel Synthesis Approaches : Studies on the synthesis of compounds with similar functional groups have led to the development of new synthetic methods, expanding the toolkit available for chemists to design and produce compounds with specific properties and activities (Nakayama et al., 1998) $source$source.